n-Benzyl-l-leucine methyl ester

• IUPAC Name: methyl (2S)-2-(benzylamino)-4-methylpentanoate
• InChI: InChI=1S/C14H21NO2/c1-11(2)9-13(14(16)17-3)15-10-12-7-5-4-6-8-12/h4-8,11,13,15H,9-10H2,1-3H3/t13-/m0/s1
• InChI Key: LITWZVHRFAQHQA-ZDUSSCGKSA-N
• Canonical SMILES: CC(C)CC(C(=O)OC)NCC1=CC=CC=C1
• Isomeric SMILES: CC(C)C[C@@H](C(=O)OC)NCC1=CC=CC=C1
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

N-Benzyl-l-leucine methyl ester is a useful research compound. Its molecular formula is C14H21NO2 and its molecular weight is 235.32 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Asymmetric Polymerizations and Chiral Recognition : N-substituted maleimides bearing L-leucine ester derivatives, such as n-Benzyl-l-leucine methyl ester, have been synthesized for asymmetric polymerizations. These optically active polymers demonstrate specific rotations influenced by N-substituents, initiators, solvents, and temperature. The chiral stationary phases (CSPs) created from these polymers are significant in high-performance liquid chromatography (HPLC) for chiral recognition abilities (Oishi et al., 2007).

• Thermal Phase Transitions of Solid Chiral Compounds : Research has been conducted on compounds derived from different N, N′-carbonyl-bis-(l-amino acids) and their methyl and benzyl esters, including those related to n-Benzyl-l-leucine methyl ester. These compounds exhibit complex thermal behavior, with phase transition temperatures varying based on molecular structure (Tomašić et al., 2006).

• Hydrophilic Films from Copolymers of l-Leucine : A series of copolymers of l-leucine and β-benzyl-l-aspartate, which are related to n-Benzyl-l-leucine methyl ester, have been synthesized. These high molecular weight copolymers exhibit excellent film-forming properties and potential applications in haemodialysis membranes (Sederel et al., 1975).

• Synthesis of Tripeptide Compounds : Studies include the synthesis of tripeptide compounds involving n-Benzyl-l-leucine methyl ester. These compounds, which conjugate through amide linkages and include protective groups, are synthesized under specific conditions and analyzed for molecular structure (Wen-jie Xu et al., 2008).

• Catalytic Activity in Microemulsion-like Globular Polybases : The hydrolysis of N-(benzyloxycarbonyl)-L-leucine p-nitrophenyl ester, related to n-Benzyl-l-leucine methyl ester, has been studied in the presence of specific polymers. These polymers act as macromolecular microreactors, significantly increasing the rates of chemical reactions (Couvercelle et al., 1991).

• Synthesis of New Ureido Sugars : Research includes the use of amino acid methyl, ethyl, or benzyl esters in reactions to create ureido sugars, with derivatives of 2-amino-2-deoxy-D-glucose and amino acids, including compounds related to n-Benzyl-l-leucine methyl ester (Piekarska-Bartoszewicz & Tcmeriusz, 1993).